Cas no 25109-86-8 (Methyl 2-(2-bromoethyl)benzoate)

• Product Name: Methyl 2-(2-bromoethyl)benzoate
• CAS No: 25109-86-8
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD21340317
• CID: 1035084
• PubChem ID: 12496479
• Update Time: 2025-11-02

Methyl 2-(2-bromoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-bromoethyl)benzoate
• 2-(2-bromoethyl)Benzoic acid methyl ester
• Methyl-2-(2-bromethyl)-benzoat
• Benzoic acid, 2-(2-bromoethyl)-, methyl ester
• AK130276
• ODGOVUCLDAPMKP-UHFFFAOYSA-N
• Methyl 2-(2-bromoethyl)-benzoate
• 6908AJ
• SY029958
• AX8240723
• ST2407104

• MDL： MFCD21340317
• Inchi： 1S/C10H11BrO2/c1-13-10(12)9-5-3-2-4-8(9)6-7-11/h2-5H,6-7H2,1H3
• InChI Key： ODGOVUCLDAPMKP-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 241.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.41060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Methyl 2-(2-bromoethyl)benzoate

Methyl 2-(2-bromoethyl)benzoate (CAS No. 25109-86-8): Properties, Applications, and Industry Insights

Methyl 2-(2-bromoethyl)benzoate (CAS No. 25109-86-8) is a specialized organic compound with significant relevance in synthetic chemistry and industrial applications. This ester derivative, featuring a bromoethyl functional group, is widely utilized as an intermediate in the production of pharmaceuticals, agrochemicals, and fine chemicals. Its unique structure makes it a valuable building block in organic synthesis, particularly in the development of complex molecules.

The compound is characterized by its molecular formula C10H11BrO2 and a molecular weight of 243.10 g/mol. Its chemical properties, including reactivity and stability, are influenced by the presence of the bromoethyl moiety, which allows for further functionalization through nucleophilic substitution reactions. Researchers and manufacturers often seek Methyl 2-(2-bromoethyl)benzoate for its versatility in creating derivatives with tailored properties.

In recent years, the demand for Methyl 2-(2-bromoethyl)benzoate has grown due to its role in the synthesis of bioactive compounds. With the increasing focus on sustainable chemistry, many users are searching for eco-friendly synthesis methods for this compound. Questions like "How to synthesize Methyl 2-(2-bromoethyl)benzoate efficiently?" or "What are the green chemistry alternatives for bromoethyl derivatives?" are trending in academic and industrial forums.

One of the key applications of Methyl 2-(2-bromoethyl)benzoate is in pharmaceutical research. It serves as a precursor for drugs targeting neurological and inflammatory conditions. The compound’s ability to undergo smooth coupling reactions makes it ideal for constructing complex pharmacophores. Additionally, its use in agrochemical formulations has been explored, particularly in developing next-generation crop protection agents.

The market for Methyl 2-(2-bromoethyl)benzoate is expanding, driven by advancements in synthetic methodologies and the rising need for high-purity intermediates. Industry reports highlight its importance in the fine chemicals sector, where precision and scalability are critical. Companies specializing in custom synthesis often list this compound in their portfolios, catering to global demand.

From a safety perspective, Methyl 2-(2-bromoethyl)benzoate requires careful handling due to its reactivity. Proper storage conditions, such as maintaining a cool and dry environment, are essential to preserve its stability. Researchers frequently inquire about "Best practices for handling bromoethyl esters" and "Storage guidelines for Methyl 2-(2-bromoethyl)benzoate," reflecting the need for clear safety protocols.

Innovations in catalysis and process optimization have further enhanced the appeal of Methyl 2-(2-bromoethyl)benzoate. For instance, catalytic bromination techniques have improved the yield and purity of this compound, addressing common challenges in its production. These advancements align with the broader industry shift toward cost-effective and sustainable manufacturing practices.

In conclusion, Methyl 2-(2-bromoethyl)benzoate (CAS No. 25109-86-8) remains a cornerstone in synthetic chemistry, with diverse applications and growing industrial significance. Its role in drug discovery, agrochemical development, and material science underscores its value as a multifunctional intermediate. As research continues to uncover new uses, this compound is poised to play an even greater role in shaping the future of chemical innovation.